Cas no 253782-22-8 (benzyl (3R)-3-hydroxyazepane-1-carboxylate)

Benzyl (3R)-3-hydroxyazepane-1-carboxylate is a chiral azepane derivative featuring a hydroxyl group at the 3-position and a benzyloxycarbonyl (Cbz) protecting group on the nitrogen. This compound is valuable in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, due to its stereochemical purity and functional versatility. The Cbz group facilitates selective deprotection under mild conditions, while the hydroxyl group offers a handle for further derivatization. Its rigid azepane scaffold contributes to conformational stability, making it useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The product is typically supplied with high enantiomeric excess, ensuring reproducibility in synthetic applications.
benzyl (3R)-3-hydroxyazepane-1-carboxylate structure
253782-22-8 structure
Product Name:benzyl (3R)-3-hydroxyazepane-1-carboxylate
CAS No:253782-22-8
MF:C14H19NO3
MW:249.305564165115
MDL:MFCD27991434
CID:4918015
Update Time:2025-05-20

benzyl (3R)-3-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-BENZYL 3-HYDROXYAZEPANE-1-CARBOXYLATE
    • (3R)-3alpha-Hydroxyhexahydro-1H-azepine-1-carboxylic acid benzyl ester
    • benzyl (3R)-3-hydroxyazepane-1-carboxylate
    • MDL: MFCD27991434
    • Inchi: 1S/C14H19NO3/c16-13-8-4-5-9-15(10-13)14(17)18-11-12-6-2-1-3-7-12/h1-3,6-7,13,16H,4-5,8-11H2/t13-/m1/s1
    • InChI Key: ADANQYYHJVOFNG-CYBMUJFWSA-N
    • SMILES: O[C@H]1CN(C(=O)OCC2C=CC=CC=2)CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 264
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.8

benzyl (3R)-3-hydroxyazepane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019141446-250mg
(R)-Benzyl 3-hydroxyazepane-1-carboxylate
253782-22-8 95%
250mg
$535.50 2023-09-02
Alichem
A019141446-1g
(R)-Benzyl 3-hydroxyazepane-1-carboxylate
253782-22-8 95%
1g
$1339.26 2023-09-02
Chemenu
CM285691-1g
(R)-Benzyl 3-hydroxyazepane-1-carboxylate
253782-22-8 97%
1g
$1228 2024-07-28
Chemenu
CM285691-1g
(R)-Benzyl 3-hydroxyazepane-1-carboxylate
253782-22-8 97%
1g
$1228 2021-06-09
eNovation Chemicals LLC
D775394-1G
benzyl (3R)-3-hydroxyazepane-1-carboxylate
253782-22-8 97%
1g
$590 2024-07-21
eNovation Chemicals LLC
D775394-5G
benzyl (3R)-3-hydroxyazepane-1-carboxylate
253782-22-8 97%
5g
$1780 2024-07-21
eNovation Chemicals LLC
D775394-10G
benzyl (3R)-3-hydroxyazepane-1-carboxylate
253782-22-8 97%
10g
$2970 2024-07-21
eNovation Chemicals LLC
D775394-25G
benzyl (3R)-3-hydroxyazepane-1-carboxylate
253782-22-8 97%
25g
$5955 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBB0213-100MG
benzyl (3R)-3-hydroxyazepane-1-carboxylate
253782-22-8 97%
100mg
¥910.00 2023-05-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBB0213-250MG
benzyl (3R)-3-hydroxyazepane-1-carboxylate
253782-22-8 97%
250mg
¥1452.00 2023-05-05

Additional information on benzyl (3R)-3-hydroxyazepane-1-carboxylate

Introduction to Benzyl (3R)-3-hydroxyazepane-1-carboxylate (CAS No. 253782-22-8)

Benzyl (3R)-3-hydroxyazepane-1-carboxylate, identified by its CAS number 253782-22-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a benzyl group and a chiral 3R)-3-hydroxyazepane-1-carboxylate moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry. The azepane ring system, a bicyclic structure, contributes to the compound's unique pharmacological properties, making it a valuable candidate for further investigation.

The synthesis and characterization of Benzyl (3R)-3-hydroxyazepane-1-carboxylate involve sophisticated chemical methodologies that highlight the precision required in pharmaceutical research. The presence of the hydroxyl group at the 3-position of the azepane ring introduces a stereocenter, which is crucial for the compound's biological activity. This stereochemical feature makes it an attractive scaffold for designing molecules with enhanced selectivity and efficacy.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacophores in various therapeutic areas. The< strong>Benzyl group in Benzyl (3R)-3-hydroxyazepane-1-carboxylate not only enhances the solubility of the compound but also serves as a handle for further functionalization. This versatility allows chemists to modify the molecule in various ways to optimize its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of Benzyl (3R)-3-hydroxyazepane-1-carboxylate is its potential role in the development of novel therapeutic agents. The compound's unique structure suggests that it may interact with biological targets in ways that are distinct from traditional drugs. This has led to extensive research into its biological activity, particularly in the context of neurological disorders and inflammation.

The latest research on Benzyl (3R)-3-hydroxyazepane-1-carboxylate has revealed intriguing insights into its mechanism of action. Studies have shown that the compound can modulate various signaling pathways, including those involved in pain perception and immune response. These findings are particularly promising for the development of new treatments for chronic pain conditions and inflammatory diseases.

The synthetic route to Benzyl (3R)-3-hydroxyazepane-1-carboxylate is another area of active investigation. Researchers have developed innovative methods to achieve high yields and enantioselectivity during its preparation. These advancements are crucial for ensuring that pharmaceutical-grade material can be produced efficiently and reliably. The use of chiral auxiliaries and catalysts has been particularly effective in achieving the desired stereochemical outcome.

The pharmacological profile of Benzyl (3R)-3-hydroxyazepane-1-carboxylate is further enhanced by its ability to cross the blood-brain barrier. This property is essential for drugs targeting central nervous system disorders, as it allows the compound to reach its site of action effectively. Preclinical studies have demonstrated that Benzyl (3R)-3-hydroxyazepane-1-carboxylate exhibits promising effects on cognitive function and neuroprotection.

In conclusion, Benzyl (3R)-3-hydroxyazepane-1-carboxylate (CAS No. 253782-22-8) is a compound with significant potential in pharmaceutical research. Its unique structure, combined with its biological activity, makes it an attractive candidate for further development. The ongoing research into this molecule highlights the importance of innovative chemical synthesis and thorough pharmacological evaluation in advancing drug discovery efforts.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent